9-tert-butyl-3,3-dimethyl-1,5-dioxaspiro[5.5]undecane

• IUPAC Name: 9-tert-butyl-3,3-dimethyl-1,5-dioxaspiro[5.5]undecane
• InChI: InChI=1S/C15H28O2/c1-13(2,3)12-6-8-15(9-7-12)16-10-14(4,5)11-17-15/h12H,6-11H2,1-5H3
• InChI Key: ITAQXRNYXMMCPF-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2(CCC(CC2)C(C)(C)C)OC1)C
• Molecular Formula: C15H28O2
• DSSTOX Substance ID: DTXSID20928772
• Molecular Weight: 240.38 g/mol
• CAS RN: 13483-96-0

Description

9-tert-butyl-3,3-dimethyl-1,5-dioxaspiro[5.5]undecane, also known as spiro-OMeTAD, is a popular organic semiconductor material used in a variety of scientific research applications. The compound has a unique spirocyclic structure, which makes it an excellent hole-transporting material in perovskite solar cells.

Mechanism of Action

The mechanism of action of 9-tert-butyl-3,3-dimethyl-1,5-dioxaspiro[5.5]undecane involves the transport of positive charges (holes) from the perovskite layer to the electrode in a solar cell. The compound acts as a hole-transporting material by forming a p-type semiconductor layer at the interface between the perovskite and the electrode. This layer facilitates the movement of holes towards the electrode while blocking the movement of electrons in the opposite direction.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of 9-tert-butyl-3,3-dimethyl-1,5-dioxaspiro[5.5]undecane. However, studies have shown that the compound is relatively non-toxic and does not cause any adverse effects on human health. In addition, 9-tert-butyl-3,3-dimethyl-1,5-dioxaspiro[5.5]undecane has low solubility in water, which reduces the risk of environmental contamination.

Advantages and Limitations for Lab Experiments

Spiro-OMeTAD has several advantages as a hole-transporting material in perovskite solar cells. It has high charge mobility, excellent stability, and low recombination rates, which results in high-efficiency solar cells. However, the compound is relatively expensive, which limits its use in large-scale production. In addition, 9-tert-butyl-3,3-dimethyl-1,5-dioxaspiro[5.5]undecane is sensitive to moisture and oxygen, which requires careful handling and storage.

Future Directions

There are several future directions for the research and development of 9-tert-butyl-3,3-dimethyl-1,5-dioxaspiro[5.5]undecane. One area of focus is the optimization of the synthesis method to reduce the cost of production. Another area of interest is the development of new derivatives of 9-tert-butyl-3,3-dimethyl-1,5-dioxaspiro[5.5]undecane with improved properties such as higher charge mobility and stability. In addition, researchers are exploring the use of 9-tert-butyl-3,3-dimethyl-1,5-dioxaspiro[5.5]undecane in other optoelectronic devices such as sensors and transistors.

Synthesis Methods

Spiro-OMeTAD can be synthesized through a multi-step process involving several chemical reactions. The first step involves the reaction of 2,2,7,7-tetramethyl-9,10-dihydro-9,10-ethanoanthracene with tert-butyl lithium to form a lithium enolate. This is followed by the reaction of the enolate with 3,3-dimethyl-2-oxobutyl chloride to form the spirocyclic core. The final step involves the introduction of the methoxyethyl substituent to the spirocyclic core using a Grignard reaction.

Scientific Research Applications

Spiro-OMeTAD is widely used in the field of photovoltaics as a hole-transporting material in perovskite solar cells. The compound has excellent charge mobility and stability, which makes it a suitable material for high-efficiency solar cells. The use of 9-tert-butyl-3,3-dimethyl-1,5-dioxaspiro[5.5]undecane has resulted in record-breaking efficiency in perovskite solar cells. In addition to solar cells, 9-tert-butyl-3,3-dimethyl-1,5-dioxaspiro[5.5]undecane has also been used in other optoelectronic devices such as light-emitting diodes and field-effect transistors.